Cas no 1645358-82-2 (3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine)

• Product Name: 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine
• CAS No: 1645358-82-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5403892
• PubChem ID: 86793922
• Update Time: 2025-10-29

3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine
• 3-(1-methyl-1H-pyrrol-2-yl)-4-(prop-2-yn-1-yl)morpholine
• AKOS030715126
• 1645358-82-2
• 3-(1-Methylpyrrol-2-yl)-4-prop-2-ynylmorpholine
• EN300-6589750
• Z1695711416

• Inchi： 1S/C12H16N2O/c1-3-6-14-8-9-15-10-12(14)11-5-4-7-13(11)2/h1,4-5,7,12H,6,8-10H2,2H3
• InChI Key： NSWULPVKEYJITQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC#C)C(C2=CC=CN2C)C1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 17.4Ų

Additional information on 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine

3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine: A Comprehensive Overview

3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine, with the CAS number 1645358-82-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a morpholine ring system substituted with a methylpyrrole group and an alkyne moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for both academic research and potential industrial applications.

The morpholine ring, a six-membered heterocycle containing an oxygen atom, serves as the core structure of this compound. Substituted at the 3-position with a 1-methylpyrrole group and at the 4-position with a propargyl group, the molecule exhibits a high degree of structural diversity. This diversity is further enhanced by the presence of the alkyne moiety, which can participate in various chemical reactions, including cycloadditions and conjugate additions. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine involves a multi-step process that combines principles from heterocyclic chemistry and alkyne chemistry. Key steps include the formation of the morpholine ring, followed by substitution reactions to introduce the pyrrole and propargyl groups. Researchers have explored various synthetic strategies to optimize yield and purity, with some methods incorporating catalytic systems to facilitate key transformations. These advancements have not only improved the synthesis process but also opened new avenues for modifying the structure to enhance its bioactivity.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. Its ability to modulate key enzymes and receptors makes it a potential candidate for therapeutic interventions. For instance, studies have demonstrated its inhibitory effects on certain kinases involved in cell signaling pathways, which are often dysregulated in cancer cells. Additionally, its interaction with G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions such as inflammation and pain.

The incorporation of an alkyne group into the molecule introduces unique properties that are advantageous in medicinal chemistry. Alkynes are known for their ability to undergo click chemistry reactions, enabling the creation of bioconjugates and drug delivery systems. This feature has led researchers to explore the use of 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yl)morpholine as a scaffold for developing more complex molecules with enhanced pharmacokinetic profiles.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 3-(1-Methyl-1H-pyrrol-2-yl)-4-(2-propyn-1-yL)morpholine represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its potential applications span across multiple disciplines, from organic synthesis to pharmacology. As research continues to uncover its full spectrum of activities, this compound is poised to make significant contributions to both academic knowledge and practical innovations in medicine.